Cas no 117069-97-3 (Phenol, 2-methoxy-6-methyl-3-(1-methylethyl)-)

• Product Name: Phenol, 2-methoxy-6-methyl-3-(1-methylethyl)-
• CAS No: 117069-97-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 1206412
• Update Time: 2024-08-04

Phenol, 2-methoxy-6-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methoxy-6-methyl-3-(1-methylethyl)-

• Inchi： 1S/C11H16O2/c1-7(2)9-6-5-8(3)10(12)11(9)13-4/h5-7,12H,1-4H3
• InChI Key： PVEFRHUZPGCJIK-UHFFFAOYSA-N
• SMILES： C1(O)=C(C)C=CC(C(C)C)=C1OC

Computed Properties

• Exact Mass: 180.115
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2